Cas no 26524-87-8 (1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide)

• Product Name: 1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide
• CAS No: 26524-87-8
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 288823
• PubChem ID: 345957
• Update Time: 2025-04-19

1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide
• 2,3,4,5-tetrahydro-1λ⁴-benzothiepine 1-oxide
• AC1L83WN
• Homothiachroman-1-oxid
• NSC403934
• SureCN1376881
• tetrahydrobenzothiepine-1-oxide
• OETQCLHKWUINEL-UHFFFAOYSA-N
• 26524-87-8
• NSC-403934
• DTXSID00323403
• SCHEMBL1376881

• Inchi： 1S/C10H12OS/c11-12-8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7H,3-4,6,8H2
• InChI Key： OETQCLHKWUINEL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2CCCC1)=O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 357.3°Cat760mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.626
• PSA: 17.07
• LogP: 2.99620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins